Cas no 155919-10-1 (4-Methoxy-2,5-dimethylpyridine)

4-Methoxy-2,5-dimethylpyridine is a substituted pyridine derivative characterized by its methoxy and methyl functional groups at the 4, 2, and 5 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its electron-rich aromatic structure enhances reactivity in nucleophilic and electrophilic substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The methoxy group contributes to solubility in polar solvents, while the methyl groups influence steric and electronic properties, enabling selective functionalization. High purity grades ensure consistent performance in research and industrial processes. Its stability under standard conditions further supports handling and storage efficiency.

4-Methoxy-2,5-dimethylpyridine structure

155919-10-1 structure

Product Name:4-Methoxy-2,5-dimethylpyridine

CAS No:155919-10-1

MF:C₈H₁₁NO

MW:137.179042100906

CID:107202

PubChem ID:45079840

Update Time:2025-06-09

4-Methoxy-2,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-2,5-dimethylpyridine
- Pyridine,4-methoxy-2,5-dimethyl-
- Pyridine, 4-methoxy-2,5-dimethyl- (9CI)
- Pyridine, 4-methoxy-2,5-dimethyl-
- SCHEMBL4128579
- DTXSID40663799
- 155919-10-1
- DB-332383
- Inchi： 1S/C8H11NO/c1-6-5-9-7(2)4-8(6)10-3/h4-5H,1-3H3
- InChI Key： TXUDOBBFRZQGEI-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(C)=NC=C1C

Computed Properties

Exact Mass: 137.08413
Monoisotopic Mass: 137.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1A^2
XLogP3: 1.6

Experimental Properties

PSA: 22.12

4-Methoxy-2,5-dimethylpyridine Pricemore >>

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